![molecular formula C13H12N2O3 B5685076 N'-(3-methylbenzoyl)-2-furohydrazide](/img/structure/B5685076.png)
N'-(3-methylbenzoyl)-2-furohydrazide
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Overview
Description
N-(3-methylbenzoyl)-2-furohydrazide, also known as MBFH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of furohydrazide and has been used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of N'-(3-methylbenzoyl)-2-furohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine in the brain. This inhibition can lead to an increase in acetylcholine levels, which can improve cognitive function. This compound has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including enzyme inhibition, induction of apoptosis, and neuroprotection. In enzyme inhibition studies, this compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase. In cancer studies, this compound has been shown to induce apoptosis in cancer cells. In neuroprotection studies, this compound has been shown to protect against oxidative stress and neuroinflammation.
Advantages and Limitations for Lab Experiments
N'-(3-methylbenzoyl)-2-furohydrazide has several advantages for lab experiments, including its ease of synthesis, high purity, and low toxicity. However, there are also some limitations to its use in lab experiments. For example, this compound has limited solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications for animal studies.
Future Directions
There are several future directions for research on N'-(3-methylbenzoyl)-2-furohydrazide. One potential area of research is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the study of this compound in animal models to better understand its in vivo effects. Additionally, this compound could be studied for its potential applications in other areas, such as neurodegenerative diseases and inflammation. Overall, this compound has shown promising potential for scientific research applications, and further studies could lead to new discoveries and applications.
Synthesis Methods
The synthesis of N'-(3-methylbenzoyl)-2-furohydrazide involves the reaction of 3-methylbenzoyl chloride with 2-furohydrazide in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure this compound. This synthesis method has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
N'-(3-methylbenzoyl)-2-furohydrazide has been used in various scientific research applications, including the study of enzyme inhibition, cancer treatment, and neuroprotection. In enzyme inhibition studies, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in Alzheimer's disease. In cancer treatment, this compound has been studied for its potential to induce apoptosis in cancer cells. In neuroprotection studies, this compound has been shown to protect against oxidative stress and neuroinflammation.
Properties
IUPAC Name |
N'-(3-methylbenzoyl)furan-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-9-4-2-5-10(8-9)12(16)14-15-13(17)11-6-3-7-18-11/h2-8H,1H3,(H,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWPUSJXPUBMUIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NNC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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